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Introduction
mScarlet3 is a brilliant and fast-maturing monomeric red fluorescent protein that has emerged

as a powerful tool for live-cell imaging.[1][2][3] Evolved from its predecessor mScarlet,

mScarlet3 offers significant improvements in brightness, quantum yield, and maturation speed,

making it an exceptional choice for a wide range of applications in cellular and molecular

biology.[2][4][5] Its robust performance as a fusion tag, coupled with low cytotoxicity, allows for

clear visualization of dynamic cellular processes without disrupting normal cellular function.[1]

[5] This document provides detailed application notes and protocols for utilizing mScarlet3 in

various live-cell imaging experiments.

Key Features and Advantages of mScarlet3
mScarlet3 stands out from other red fluorescent proteins due to a combination of superior

photophysical properties:

Record Brightness and Quantum Yield: mScarlet3 boasts a quantum yield of 75% and is

more than five times brighter than mCherry in cellular contexts.[1][2][6]
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Fast and Complete Maturation: It matures rapidly, enabling the visualization of cellular

processes in real-time.[4][5]

Excellent Performance as a Fusion Tag: mScarlet3 behaves well when fused to a protein of

interest, allowing for accurate localization and tracking of proteins within living cells.[1][4]

Monomeric Nature: As a true monomer, it is less likely to cause aggregation artifacts when

fused to other proteins.[4]

High Photostability: While not the most photostable red fluorescent protein available,

mScarlet3 is sufficiently stable for many live-cell imaging applications, including confocal

microscopy.[5][7] For applications requiring exceptional photostability, variants like

mScarlet3-S2 have been developed.[5][8]

Superior FRET Acceptor: It is an excellent Förster Resonance Energy Transfer (FRET)

acceptor, particularly when paired with yellow fluorescent protein (YFP) donors like SYFP2

or green fluorescent proteins like mNeonGreen.[1][6][9]

Low Cytotoxicity: Expression of mScarlet3 shows no apparent cytotoxicity, ensuring that

observed cellular processes are not artifacts of the fluorescent reporter.[1][3]

Quantitative Data Summary
The following tables summarize the key photophysical properties of mScarlet3 and compare it

with other commonly used red fluorescent proteins.

Table 1: Photophysical Properties of mScarlet3
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Property Value Reference

Quantum Yield 75% [1][2][3]

Fluorescence Lifetime 4.0 ns [1][2][3]

Excitation Wavelength (max) 569 nm [10]

Emission Wavelength (max) 592 nm [10]

Molar Extinction Coefficient 104,000 M⁻¹cm⁻¹ [10]

Brightness 78.0 [10]

pKa 4.5 [10]

Maturation Time 37.0 min [10]

Table 2: Comparison of mScarlet3 with Other Red Fluorescent Proteins

Fluorescent
Protein

Relative
Brightness (in
HeLa cells)

Maturation
Speed (Delay
relative to
mTurquoise2)

Photostability
(t½ in
seconds)

Reference

mScarlet3
~1.9x vs

mCherry
~37 min 6.5 ± 1.6 [11][12]

mScarlet-I
~1.6x vs

mCherry

Slower than

mScarlet3
5.4 ± 0.6 [11]

mCherry 1.0 - 21 ± 1.0 [11]

mRuby3
Lower than

mScarlet-I
Slower - [9]

TagRFP-T
Lower than

mScarlet3
- - [7]
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Protocol 1: Expression of mScarlet3 Fusion Proteins in
Mammalian Cells
This protocol describes the transient transfection of mammalian cells to express a protein of

interest fused to mScarlet3.

Materials:

Plasmid DNA encoding the mScarlet3 fusion protein (e.g., pEGFP-N1 backbone with

mScarlet3-S2 insert)[13]

Mammalian cell line (e.g., HeLa, HEK293T)

Complete cell culture medium (e.g., DMEM with 10% FBS)

Transfection reagent (e.g., Lipofectamine 3000, FuGENE HD)

Imaging-grade culture dishes or plates (e.g., glass-bottom dishes)

Phosphate-Buffered Saline (PBS)

Procedure:

Cell Seeding: The day before transfection, seed the mammalian cells in the imaging dish at a

density that will result in 60-80% confluency on the day of transfection.

Transfection Complex Preparation: On the day of transfection, prepare the DNA-transfection

reagent complexes according to the manufacturer's instructions.

Transfection: Add the transfection complexes to the cells and gently swirl the dish to ensure

even distribution.

Incubation: Incubate the cells at 37°C in a CO2 incubator for 24-48 hours to allow for gene

expression.

Imaging Preparation: Before imaging, gently wash the cells twice with pre-warmed PBS and

replace it with fresh, pre-warmed complete culture medium or a suitable live-cell imaging

buffer.
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Live-Cell Imaging: Proceed with imaging using a fluorescence microscope equipped with

appropriate filters for red fluorescent proteins.

Workflow for Expressing mScarlet3 Fusion Proteins
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Sample Preparation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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